4-[(3-Fluoro-4-methylphenyl)sulfamoyl]benzoic acid

• IUPAC Name: 4-[(3-fluoro-4-methylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C14H12FNO4S/c1-9-2-5-11(8-13(9)15)16-21(19,20)12-6-3-10(4-7-12)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key: HUUJJIDXLITDEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)C(=O)O)F
• Molecular Formula: C14H12FNO4S
• Molecular Weight: 309.31 g/mol

Description

4-[(3-Fluoro-4-methylphenyl)sulfamoyl]benzoic acid, commonly known as FMSB, is a sulfonamide-based compound that has been extensively studied for its biological and pharmacological properties. It is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in various types of cancer.

Mechanism of Action

FMSB inhibits the activity of CA IX by binding to its active site and preventing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in the pH of the tumor microenvironment, which in turn inhibits the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
FMSB has been shown to have a selective inhibitory effect on CA IX, with minimal activity against other carbonic anhydrase isoforms. It has also been shown to have low toxicity in vitro and in vivo studies. FMSB has been shown to reduce tumor growth and angiogenesis in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of FMSB is its high selectivity for CA IX, which makes it a promising candidate for cancer therapy. However, FMSB has limited solubility in water, which may affect its bioavailability and efficacy. Additionally, FMSB has not been extensively studied in clinical trials, and its safety and efficacy in humans are not well established.

Future Directions

Future research on FMSB could focus on improving its solubility and bioavailability, as well as investigating its potential use in combination with other cancer therapies. Additionally, further studies could investigate the safety and efficacy of FMSB in clinical trials, with a focus on its potential use in imaging and diagnosis of cancer.

Synthesis Methods

FMSB can be synthesized by reacting 4-aminobenzoic acid with 3-fluoro-4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction produces FMSB as a white crystalline solid with a high yield.

Scientific Research Applications

FMSB has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth and proliferation of cancer cells by targeting CA IX, which is overexpressed in hypoxic tumor microenvironments. FMSB has also been investigated for its potential use in imaging and diagnosis of cancer.